Cas no 2248314-88-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-methyl-1H-imidazol-2-yl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-methyl-1H-imidazol-2-yl)propanoate
• CAS No: 2248314-88-5
• MF: C₁₅H₁₃N₃O₄
• MW: 299.281423330307
• CID: 6529693
• PubChem ID: 165719618
• Update Time: 2025-06-03

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-methyl-1H-imidazol-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2248314-88-5
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-methyl-1H-imidazol-2-yl)propanoate
• EN300-6514430

• Inchi： 1S/C15H13N3O4/c1-17-9-8-16-12(17)6-7-13(19)22-18-14(20)10-4-2-3-5-11(10)15(18)21/h2-5,8-9H,6-7H2,1H3
• InChI Key： PUPXVBMTDKJEJN-UHFFFAOYSA-N
• SMILES： O(C(CCC1=NC=CN1C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 299.09060590g/mol
• Monoisotopic Mass: 299.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-methyl-1H-imidazol-2-yl)propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-methyl-1H-imidazol-2-yl)propanoate (CAS No. 2248314-88-5) and Its Emerging Applications in Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-methyl-1H-imidazol-2-yl)propanoate, identified by the CAS number 2248314-88-5, represents a fascinating molecular entity that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This heterocyclic derivative combines the structural motifs of isoindole and imidazole, two scaffolds widely recognized for their diverse biological activities. The presence of a dioxo group (ketone functionality) and a propenoate moiety further enhances its potential as a pharmacophore, making it a compelling candidate for further exploration in drug discovery and molecular medicine.

Recent advancements in the field of medicinal chemistry have highlighted the importance of multifunctional compounds that can interact with multiple biological targets. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-methyl-1H-imidazol-2-yl)propanoate structure exhibits promising characteristics for such applications. The isoindole ring system is known for its role in various bioactive molecules, including those with anticancer, antimicrobial, and anti-inflammatory properties. Meanwhile, the imidazole ring is a well-established pharmacophore in drug design, contributing to the compound's potential therapeutic efficacy.

One of the most intriguing aspects of this compound is its ability to modulate multiple signaling pathways simultaneously. In particular, studies have suggested that it may interact with enzymes and receptors involved in metabolic disorders and neurodegenerative diseases. The dioxo group at the 1-position of the isoindole ring is particularly noteworthy, as it can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets. This feature enhances the compound's binding affinity and selectivity.

The propenoate side chain at the 3-position introduces additional functional diversity, allowing for further derivatization and optimization. This moiety can engage in various chemical reactions, such as esterification or amidation, enabling the synthesis of analogs with tailored biological properties. Furthermore, the presence of a methyl group on the imidazole ring (methylimidazole) may influence the compound's solubility and metabolic stability, making it an attractive candidate for oral administration.

In light of these structural features, researchers have been exploring the potential applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-methyl-1H-imidazol-2-yl)propanoate in several therapeutic areas. For instance, preliminary studies have indicated that this compound may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain management. Additionally, its interaction with ion channels and receptors has been investigated for potential applications in central nervous system disorders.

The integration of computational chemistry techniques has further accelerated the discovery process for this compound. Molecular docking simulations have been employed to predict binding affinities and identify potential binding pockets on target proteins. These virtual screening approaches have helped researchers prioritize candidates for experimental validation. Moreover, quantum mechanical calculations have provided insights into the electronic structure and reactivity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-methyl-1H-imidazol-2-y]propanoate, aiding in the design of more effective derivatives.

Experimental validation through biochemical assays has corroborated many of these computational findings. Enzyme inhibition studies have demonstrated that this compound can indeed modulate key targets relevant to human health. Furthermore, cell-based assays have revealed its potential to induce apoptosis in cancer cell lines while maintaining low toxicity towards healthy cells. These results underscore its promise as a lead compound for further development.

The synthesis of 1,3-dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 3 - ( 1 - methyl - 1 H - imidaz ol - 2 - yl ) propanoate has been optimized to ensure scalability and reproducibility. Multi-step synthetic routes involving condensation reactions between appropriately substituted isoindole precursors and imidazole derivatives have been developed. These procedures take advantage of readily available starting materials and transition metal-catalyzed reactions to achieve high yields and purity levels suitable for preclinical studies.

The pharmacokinetic properties of this compound are also under investigation to assess its suitability for therapeutic use. Preliminary data suggest that it exhibits reasonable oral bioavailability and metabolic stability upon administration to animal models. These findings are crucial for advancing towards clinical trials where dosing regimens must be carefully determined based on pharmacokinetic profiles.

Future research directions include exploring structure-function relationships through analog synthesis based on 1 , 3 - diox o - 2 , 3 - dihydro - 1 H - iso ind ol - 2 - yl 3 - ( 1 - me thy l - l H im id az ol - 2 yl ) pro pan o ate as a scaffold . By modifying specific functional groups , researchers aim to enhance potency , selectivity , or improve pharmacokinetic profiles . Additionally , investigating its mechanism(s) of action will provide deeper insights into how it interacts with biological systems at both molecular and cellular levels .

The growing interest in heterocyclic compounds like 2248314_88_5 reflects broader trends in drug discovery where natural product-inspired scaffolds are being revisited alongside synthetic entities . The unique combination of structural features offered by this molecule positions it as an exciting opportunity for innovation within chemical biology . As our understanding evolves regarding its biological activity , so too will our ability to harness its potential benefits across multiple disease indications .